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Compound of Interest

1-Hexyl-3-methylimidazolium
Compound Name:
Bromide

Cat. No.: B127071

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Hexyl-3-methylimidazolium bromide ([HMIM]Br), an ionic liquid with applications in various
industrial and scientific fields, presents a toxicological profile of concern, particularly in aquatic
ecosystems. This document provides a comprehensive analysis of the available toxicity data
for [HMIM]BEr, detailing its effects on biological systems, the underlying mechanisms of toxicity,
and the experimental methodologies used for its assessment. The primary mechanism of
toxicity in aquatic organisms is identified as the induction of oxidative stress, leading to cellular
damage. In plants, it has been shown to interfere with crucial physiological processes such as
root gravitropism through disruption of auxin signaling. While comprehensive data on human
cell lines and in vivo mammalian toxicity remains limited, studies on analogous imidazolium-
based ionic liquids suggest a potential for cytotoxicity, apoptosis, and cell cycle arrest, with
toxicity generally increasing with the length of the alkyl chain. This guide consolidates the
current understanding of the toxicological properties of 1-hexyl-3-methylimidazolium
bromide to inform risk assessment and guide future research.

Chemical and Physical Properties
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Property Value Reference
CAS Number 85100-78-3 N/A
Molecular Formula C10H19BrN2 N/A
Molecular Weight 247.18 g/mol N/A
Appearance C.:olc')rless to yellow or brown N/A
liquid
Melting Point 16-18 °C N/A
Boiling Point >180 °C (decomposes) N/A
Density 1.27 g/lcm3 at 25 °C N/A
Solubility Soluble in water N/A

Ecotoxicity Profile

The ecotoxicological effects of 1-hexyl-3-methylimidazolium bromide have been primarily

investigated in aquatic organisms and plants, revealing significant adverse impacts.

Aquatic Invertebrates

Studies on the freshwater crustacean Daphnia magna have demonstrated the acute and

chronic toxicity of [HMIM]Br. Exposure leads to developmental abnormalities, including

malformations of the shell spine and second antennae, in a concentration-dependent manner.

Table 2.1: Acute Toxicity of 1-Hexyl-3-methylimidazolium Bromide to Daphnia magna

Embryos
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Endpoint (72h) Value (ugiL)
Median Lethal Concentration (LC50) - Cleavage

3911.75
Stage
Median Lethal Concentration (LC50) - Early

575.81
Embryo Stage
Median Lethal Concentration (LC50) - Late

402.29
Embryo Stage
Median Teratogenic Concentration (TC50) -

376.80
Cleavage Stage
Median Teratogenic Concentration (TC50) -

307.25
Early Embryo Stage
Median Teratogenic Concentration (TC50) - Late

214.53

Embryo Stage

Plants

In the model plant Arabidopsis thaliana, 1-hexyl-3-methylimidazolium bromide has been
shown to inhibit root growth and interfere with the gravitropic response. This is attributed to its
effect on the distribution of the plant hormone auxin, which is critical for directional growth.

Cytotoxicity Profile

Quantitative cytotoxicity data for 1-hexyl-3-methylimidazolium bromide on human or
mammalian cell lines is not readily available in the reviewed literature. However, studies on
analogous 1-alkyl-3-methylimidazolium bromide compounds provide insights into its potential
cytotoxic effects. The toxicity of these compounds is generally observed to increase with the
length of the alkyl chain.

Table 3.1: Cytotoxicity of Analogue Imidazolium Bromides on Human Cell Lines
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Compound Cell Line Endpoint Value (pM)
1-Butyl-3-

methylimidazolium HelLa (cervical cancer) IC50 538.38[1]
bromide

MCF-7 (breast

IC50 841.86[1]

cancer)
HEK293T (embryonic

. IC50 654.78[1]
kidney)
1-Octyl-3-

o ] HepG2 (hepatocellular
methylimidazolium ) EC50 439.46[2]
] carcinoma)

bromide

In Vivo Mammalian Toxicity

No specific in vivo toxicity data, such as LD50 values for mammals, for 1-hexyl-3-
methylimidazolium bromide were found in the reviewed literature. Safety Data Sheets
indicate that the toxicological properties have not been thoroughly investigated. General
handling precautions recommend avoiding contact with skin, eyes, and clothing, and
preventing inhalation.

Mechanisms of Toxicity
Oxidative Stress

The primary mechanism of toxicity for imidazolium-based ionic liquids in aguatic organisms is
the induction of oxidative stress. Exposure to these compounds leads to an overproduction of
reactive oxygen species (ROS), such as superoxide anions (O2") and hydrogen peroxide
(H202). This overwhelms the antioxidant defense systems of the organism, leading to lipid
peroxidation, DNA damage, and apoptosis. Studies have shown alterations in the activity of key
antioxidant enzymes, including superoxide dismutase (SOD) and catalase (CAT), in organisms
exposed to imidazolium bromides. The generation of ROS is thought to be initiated at the
mitochondrial level and potentially through the activation of enzymes like NADPH-oxidase and
cytochrome oxidase.
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Caption: Proposed oxidative stress pathway induced by 1-hexyl-3-methylimidazolium

bromide.

Interference with Auxin Signaling in Plants

In Arabidopsis thaliana, 1-hexyl-3-methylimidazolium bromide disrupts root gravitropism by
altering the distribution of the plant hormone auxin. Auxin gradients are essential for differential
growth, which allows roots to grow downwards in response to gravity. The ionic liquid interferes
with the polar transport of auxin, leading to an impaired gravitropic response.
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Caption: Disruption of auxin signaling pathway in plants by [HMIM]Br.

Experimental Protocols

Detailed experimental protocols for the cited studies are summarized below to provide a
framework for future research and for the interpretation of the presented data.

Daphnia magna Acute Toxicity Test

This protocol is based on standardized methods for aquatic toxicity testing.
o Test Organism:Daphnia magna neonates (<24 hours old).

o Test Substance: 1-Hexyl-3-methylimidazolium bromide dissolved in an appropriate culture
medium.
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» Test Concentrations: A geometric series of concentrations and a control group.
o Test Vessels: Glass beakers containing a defined volume of the test solution.
e Procedure:

o Prepare the stock solution of [HMIM]Br and the serial dilutions.

o Transfer a specific number of neonates (e.g., 5-10) into each test vessel.

o Incubate the test vessels for 48 to 72 hours under controlled conditions of temperature
(e.g., 20 £ 2 °C) and light (e.g., 16h light: 8h dark cycle).

o Observe and record the number of immobilized or dead daphnids at 24, 48, and 72 hours.

o For teratogenicity assessment, observe and record any developmental abnormalities
under a microscope.

o Endpoint: Calculation of the LC50 (median lethal concentration) and TC50 (median
teratogenic concentration) values using appropriate statistical methods (e.g., probit analysis).
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Caption: Experimental workflow for Daphnia magna acute toxicity testing.

Arabidopsis thaliana Root Gravitropism Assay

This protocol outlines the methodology to assess the effect of chemical compounds on plant
root growth and gravitropism.

o Test Organism:Arabidopsis thaliana seedlings (e.g., 4-5 days old).
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e Growth Medium: Murashige and Skoog (MS) agar plates.

e Test Substance: 1-Hexyl-3-methylimidazolium bromide incorporated into the MS agar at
various concentrations.

e Procedure:

[¢]

Germinate Arabidopsis thaliana seeds on standard MS plates vertically.

o Transfer seedlings of uniform size to new MS plates containing the different
concentrations of [HMIM]Br.

o Grow the plates vertically for a set period to assess root growth inhibition. Measure the
primary root length.

o To assess gravitropism, turn the plates 90 degrees.

o Capture images of the roots at regular time intervals (e.g., every 1-2 hours) for up to 24
hours.

o Measure the angle of root curvature over time using image analysis software.

« Endpoint: Quantification of root growth inhibition and the change in the angle of root
curvature as a measure of the gravitropic response.
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Caption: Experimental workflow for assessing root gravitropism in Arabidopsis thaliana.

Conclusion and Future Directions
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1-Hexyl-3-methylimidazolium bromide exhibits significant ecotoxicity, primarily through the
induction of oxidative stress in aquatic organisms and interference with hormonal signaling in
plants. While direct evidence of its toxicity to humans is lacking, the available data on
analogous compounds suggests a potential for cytotoxicity that warrants further investigation. A
critical data gap exists in the understanding of its in vivo mammalian toxicity and its effects on
human cell lines. Future research should prioritize obtaining quantitative cytotoxicity data (IC50
values) on a range of human cell types and conducting in vivo studies to determine key
toxicological parameters such as LD50. Furthermore, a more detailed elucidation of the
molecular signaling pathways affected by [HMIM]Br in both ecotoxicological models and
mammalian systems is necessary for a comprehensive risk assessment. This will enable the
development of safer alternatives and inform regulatory guidelines for the handling and
disposal of this and other imidazolium-based ionic liquids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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